4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one

• IUPAC Name: 4-methylsulfonyl-1,3-dihydroquinoxalin-2-one
• InChI: InChI=1S/C9H10N2O3S/c1-15(13,14)11-6-9(12)10-7-4-2-3-5-8(7)11/h2-5H,6H2,1H3,(H,10,12)
• InChI Key: FXNRMGGISJFOML-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CC(=O)NC2=CC=CC=C21
• Molecular Formula: C9H10N2O3S
• Molecular Weight: 226.25 g/mol

Description

4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one is a heterocyclic compound that belongs to the quinoxalinone family. This compound is characterized by a quinoxaline core structure with a methylsulfonyl group at the 4-position and a carbonyl group at the 2-position. Quinoxalinones are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one can be achieved through various synthetic routes. One common method involves the reaction of 2-(methylsulfonyl)chromones with benzimidazoliums under basic conditions. This reaction leads to the formation of N-heterocyclic carbenes, which then undergo carbon atom insertion to yield the desired quinoxalinone .

Another approach involves the coupling of enantiopure α-amino acids with N-Boc-2-iodoanilines, followed by cyclization. This method provides access to enantiopure 3,4-dihydroquinoxalin-2-ones with high enantiomeric excess .

Industrial Production Methods

Industrial production methods for 4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often utilize continuous flow reactors and automated systems to streamline the production process.

Chemical Reactions Analysis

Types of Reactions

4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfone derivatives.

Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group.

Substitution: The methylsulfonyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium methoxide and potassium tert-butoxide.

Major Products Formed

The major products formed from these reactions include sulfone derivatives, hydroxylated quinoxalinones, and various substituted quinoxalinones, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits significant biological activities, including antiviral and anti-inflammatory properties.

Medicine: Due to its biological activities, it is being investigated for potential therapeutic applications, particularly in the treatment of viral infections and inflammatory diseases.

Industry: The compound is used in the development of new materials and as a precursor for the synthesis of various pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its observed biological effects. For example, it may inhibit viral replication by targeting viral enzymes or modulate inflammatory responses by interacting with cytokine receptors .

Comparison with Similar Compounds

4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one can be compared with other similar compounds in the quinoxalinone family:

3,4-Dihydroquinoxalin-2-one: Lacks the methylsulfonyl group, resulting in different biological activities and chemical properties.

3-Methyl-3,4-dihydroquinoxalin-2-one: Contains a methyl group instead of a methylsulfonyl group, leading to variations in reactivity and biological effects.

3-Cyclopropylethynyl-4-ethoxycarbonyl-3-methyl-3,4-dihydroquinoxalin-2-one: A hybrid structure with enhanced antiviral activity.

The uniqueness of 4-Methylsulfonyl-1,3-dihydroquinoxalin-2-one lies in its specific substitution pattern, which imparts distinct chemical and biological properties compared to other quinoxalinone derivatives.